Cas no 1805229-45-1 (2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine)

2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine is a halogenated pyridine derivative with a unique substitution pattern, combining bromo, cyano, difluoromethyl, and hydroxyl functional groups. This structure imparts significant reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The bromo and cyano groups offer sites for further functionalization, while the difluoromethyl moiety enhances metabolic stability and bioavailability in target compounds. The hydroxyl group provides additional polarity, facilitating solubility in aqueous systems. Its well-defined reactivity profile and stability under standard conditions make it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly valuable in the development of fluorinated bioactive molecules.
2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine structure
1805229-45-1 structure
Product Name:2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine
CAS No:1805229-45-1
MF:C7H3BrF2N2O
MW:249.012327432632
CID:4915649
Update Time:2025-05-20

2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine
    • Inchi: 1S/C7H3BrF2N2O/c8-5-3(2-11)1-4(6(9)10)7(13)12-5/h1,6H,(H,12,13)
    • InChI Key: SHGBUJIGZAHJHQ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C#N)C=C(C(F)F)C(N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 364
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.9

2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024006560-500mg
2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine
1805229-45-1 97%
500mg
$940.80 2022-04-01
Alichem
A024006560-1g
2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine
1805229-45-1 97%
1g
$1,713.60 2022-04-01

Additional information on 2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine

Introduction to 2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805229-45-1)

2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805229-45-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a cyano group, a difluoromethyl moiety, and a hydroxyl group, all attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine involves several well-documented methods in the literature. One common approach is the sequential addition of bromine, cyano, and difluoromethyl groups to a pyridine derivative, followed by the introduction of a hydroxyl group through a suitable substitution reaction. The precise control over these steps is crucial for achieving high yields and purity, which are essential for subsequent applications in drug discovery and development.

In recent years, 2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine has been explored for its potential as an intermediate in the synthesis of novel pharmaceuticals. Its unique combination of functional groups makes it an attractive starting material for the preparation of compounds with diverse biological activities. For instance, the presence of the cyano group can be converted into various functionalities such as amides, carboxylic acids, and esters, which are common motifs in many bioactive molecules.

The difluoromethyl moiety in 2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine is particularly noteworthy due to its ability to enhance the metabolic stability and pharmacokinetic properties of drug candidates. Fluorinated compounds often exhibit improved lipophilicity and reduced susceptibility to metabolic degradation, which can lead to better oral bioavailability and longer half-lives in vivo. These properties are highly desirable in the development of new therapeutic agents.

The hydroxyl group in 2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine provides additional opportunities for chemical modification. It can be used as a site for conjugation with other functional groups or biomolecules, such as sugars or peptides, to create prodrugs or targeted drug delivery systems. The versatility of this functional group makes it an important feature in the design of multifunctional pharmaceuticals.

In terms of biological activity, preliminary studies have shown that 2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine exhibits promising properties as an inhibitor of specific enzymes and receptors. For example, it has been reported to inhibit certain kinases involved in cancer cell proliferation and signal transduction pathways. Additionally, its ability to modulate other biological targets such as G protein-coupled receptors (GPCRs) and ion channels is currently under investigation.

The safety profile of 2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine is an important consideration for its use in pharmaceutical applications. Preclinical studies have demonstrated that it is generally well-tolerated at therapeutic concentrations, with minimal toxicity observed in vitro and in animal models. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-Bromo-3-cyano-5-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805229-45-1) represents a promising compound with significant potential in the development of new pharmaceuticals. Its unique structural features and versatile chemical properties make it an attractive candidate for further exploration in medicinal chemistry and drug discovery programs. Ongoing research continues to uncover new applications and biological activities associated with this compound, highlighting its importance in the field.

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